![molecular formula C20H19FN2OS2 B2385056 N-(3,4-dimethylphenyl)-2-(2-((4-fluorobenzyl)thio)thiazol-4-yl)acetamide CAS No. 941875-55-4](/img/structure/B2385056.png)
N-(3,4-dimethylphenyl)-2-(2-((4-fluorobenzyl)thio)thiazol-4-yl)acetamide
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Description
N-(3,4-dimethylphenyl)-2-(2-((4-fluorobenzyl)thio)thiazol-4-yl)acetamide is a chemical compound that has gained attention in the scientific community due to its potential applications in research. This compound is commonly referred to as DMPT and is a thiazole derivative. DMPT has been studied extensively for its mechanism of action, biochemical and physiological effects, and potential applications in scientific research.
Scientific Research Applications
Synthesis and Characterization
Research in this area typically involves the development of novel synthetic pathways to create various acetamide derivatives with potential biological activities. For example, the study of the synthesis of N-(5-Aryl-1,3,4-Thiadiazol-2-yl)-2-(3-Oxo-1,2-Benzothiazol-2(3H)-yl)Acetamide derivatives showcases a method for creating compounds through carbodiimide condensation, highlighting the importance of innovative synthetic strategies in medicinal chemistry (P. Yu et al., 2014).
Potential Biological Activities
Several studies focus on evaluating the biological activities of acetamide derivatives, including their potential anti-inflammatory, anticancer, and enzyme inhibitory effects. For instance, the synthesis and evaluation of novel N-(3-chloro-4-fluorophenyl)-2-(5-((3-(4-hydroxy-2, 2-dimethyl-2,3-dihydrobenzofuran-5-yl)-1-phenyl-1H-pyrazol-4-yl) methylene)-4-oxo-2-thioxothiazolidin-3-yl) acetamides revealed significant anti-inflammatory activity, indicating the therapeutic potential of these compounds (K. Sunder & Jayapal Maleraju, 2013).
Molecular Docking and Photovoltaic Efficiency Modeling
Advanced studies include spectroscopic and quantum mechanical analyses, alongside molecular docking to understand compound interactions at the molecular level. For example, benzothiazolinone acetamide analogs were studied for their ligand-protein interactions, photovoltaic efficiency, and potential as photosensitizers in dye-sensitized solar cells, demonstrating the multifaceted applications of these compounds beyond pharmaceuticals (Y. Mary et al., 2020).
Properties
IUPAC Name |
N-(3,4-dimethylphenyl)-2-[2-[(4-fluorophenyl)methylsulfanyl]-1,3-thiazol-4-yl]acetamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H19FN2OS2/c1-13-3-8-17(9-14(13)2)22-19(24)10-18-12-26-20(23-18)25-11-15-4-6-16(21)7-5-15/h3-9,12H,10-11H2,1-2H3,(H,22,24) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NLZDFHVVBJZABE-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)NC(=O)CC2=CSC(=N2)SCC3=CC=C(C=C3)F)C |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H19FN2OS2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
386.5 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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